2,6-dimethoxypyridine-3-thiol
Overview
Description
2,6-Dimethoxypyridine-3-thiol (DMPT) is a type of thiol compound, a sulfur-containing organic compound. It is a colorless liquid with a faint odor and a boiling point of 142 °C. DMPT is soluble in water, alcohol, and most organic solvents, and is used in a variety of applications, including as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a biochemical research tool.
Mechanism of Action
The mechanism of action of 2,6-dimethoxypyridine-3-thiol is not fully understood. It is believed to act as an inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. It is also believed to act as a chelator, binding to metal ions and preventing them from participating in chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. It has also been shown to bind to metal ions, preventing them from participating in chemical reactions. In addition, this compound has been shown to have an effect on the activity of certain proteins involved in cell metabolism.
Advantages and Limitations for Lab Experiments
The advantages of using 2,6-dimethoxypyridine-3-thiol in laboratory experiments include its low cost, its availability, its solubility in a variety of solvents, and its ability to act as a catalyst in certain chemical reactions. The main limitation of using this compound in laboratory experiments is its lack of specificity. It can bind to a variety of metal ions and inhibit the activity of a variety of enzymes, making it difficult to control the desired outcome of the experiment.
Future Directions
For research on 2,6-dimethoxypyridine-3-thiol include further studies on its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research could be done to develop more specific inhibitors of enzymes involved in drug metabolism, and to develop more specific chelators for metal ions. Finally, further research could be done to develop more efficient and cost-effective methods for synthesizing this compound.
Synthesis Methods
2,6-dimethoxypyridine-3-thiol is typically synthesized by the reaction of 2,6-dimethoxypyridine and thiourea. This reaction is carried out in an aqueous solution of sodium hydroxide at a temperature of 80°C. The resulting product is a mixture of this compound and its isomer, 2,6-dimethoxypyridine-2-thiol. This mixture can be separated by distillation and the desired product isolated.
Scientific Research Applications
2,6-dimethoxypyridine-3-thiol is widely used in scientific research, particularly in the field of biochemistry. It has been used in the synthesis of polymers, as a catalyst in chemical reactions, and as a biochemical research tool. This compound has been used to study the structure and function of proteins, to identify gene expression patterns, and to study the effects of drugs on cell metabolism.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dimethoxypyridine-3-thiol involves the reaction of 2,6-dimethoxypyridine with a thiol reagent.", "Starting Materials": [ "2,6-dimethoxypyridine", "Thiol reagent (e.g. thiourea, mercaptoethanol, or cysteine)" ], "Reaction": [ "Step 1: Dissolve 2,6-dimethoxypyridine in a suitable solvent (e.g. ethanol, methanol, or acetonitrile).", "Step 2: Add the thiol reagent to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the product by column chromatography or recrystallization.", "Step 4: Characterize the product by spectroscopic methods (e.g. NMR, IR, and MS)." ] } | |
CAS RN |
2356921-64-5 |
Molecular Formula |
C7H9NO2S |
Molecular Weight |
171.2 |
Purity |
95 |
Origin of Product |
United States |
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